Ethyl 4-methyl-2-(2-oxoimidazolidin-1-yl)thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-(2-oxoimidazolidin-1-yl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C10H13N3O3S/c1-3-16-8(14)7-6(2)12-10(17-7)13-5-4-11-9(13)15/h3-5H2,1-2H3,(H,11,15)
• InChI Key: DKAUQWJNSZRYMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)N2CCNC2=O)C
• Molecular Formula: C10H13N3O3S
• Molecular Weight: 255.30 g/mol

Description

Ethyl 4-methyl-2-(2-oxoimidazolidin-1-yl)thiazole-5-carboxylate (EMTTC) is a novel compound that has been of increasing interest in the scientific community. It is a derivative of thiazole, which is a heterocyclic compound that has attracted attention for its potential applications in the pharmaceutical and agricultural industries. EMTTC has been extensively studied for its various properties, including its synthesis, mechanism of action, biochemical and physiological effects, and its potential applications in laboratory experiments.

Scientific Research Applications

Synthesis and Antimicrobial Applications

Ethyl 2-amino-4-methylthiazole-5-carboxylate, a derivative closely related to Ethyl 4-methyl-2-(2-oxoimidazolidin-1-yl)thiazole-5-carboxylate, has been modified and synthesized using readily available materials. The structures of the synthesized derivatives were confirmed through various spectroscopic techniques, and their antimicrobial activities were studied against strains of bacteria and fungi. The structure-activity relationship was analyzed using 3D-QSAR analysis, providing insights into the antimicrobial potential of these compounds (Desai, Bhatt, & Joshi, 2019).

Microwave-Assisted Synthesis

The reactions of 5-arylfuran-2-carboxaldehydes with compounds containing an active methylene group, including 2-thioxoimidazolidin-4-one, were studied under both classical heating and microwave-assisted conditions. Microwave irradiation showed a beneficial effect by shortening the reaction time and increasing yields, highlighting an efficient synthesis method for compounds related to Ethyl 4-methyl-2-(2-oxoimidazolidin-1-yl)thiazole-5-carboxylate (Rábarová et al., 2004).

Antitumor Applications

An alternative synthesis route for the antitumor drug temozolomide, which avoids the use of hazardous materials, starts from a compound structurally similar to Ethyl 4-methyl-2-(2-oxoimidazolidin-1-yl)thiazole-5-carboxylate. This synthesis pathway involves hydrolysis followed by a Barton radical decarboxylation, demonstrating the compound's potential as a precursor in antitumor drug synthesis (Wang, Stevens, & Thomson, 1994).

Green Chemistry Approaches

Diethyl 4-(6-Chloroimidazo[2,1-b]thiazol-5-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate and Ethyl 4-(6-Chloroimidazo[2,1-b]thiazol-5-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate were synthesized using a green protocol. This approach not only reduces the environmental impact but also shortens the reaction time, offering a sustainable pathway for synthesizing compounds related to Ethyl 4-methyl-2-(2-oxoimidazolidin-1-yl)thiazole-5-carboxylate (Morigi et al., 2012).

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-amino-4-methylthiazole-5-carboxylate (9.31 g, 49.99 mmol) in tetrahydrofuran (200 mL) was added 2-chloroethyl isocyanate (5.50 mL, 64.0 mmol) at ambient temperature. The resulting reaction mixture was heated to reflux for 7 hours, followed by the addition of potassium carbonate (8.30 g, 60.0 mmol) and tetra-n-butylammonium iodide (0.50 g, 1.35 mmol) and the resulting mixture was heated to reflux for 23 hours. The solvent was removed in vacuo, and the residue was washed with water (200 mL) and ethyl acetate (50 mL) to afford the title compound in 71% yield (9.10 g): mp 197-199° C.; 1H NMR (300 MHz, DMSO-d6) δ 7.83 (s, 1H), 4.20-3.93 (m, 4H), 3.49-3.43 (m, 2H), 2.46 (s, 3H), 1.20 (t, J=6.9 Hz, 3H); MS (ES+) m/z 256.3 (M+1).